Cas no 121306-81-8 (1H-Pyrazole-1-carboxylicacid, 5-ethyl-4,5-dihydro-, methyl ester)

• Product Name: 1H-Pyrazole-1-carboxylicacid, 5-ethyl-4,5-dihydro-, methyl ester
• CAS No: 121306-81-8
• MF: C₇H₁₂N₂O₂
• MW: 156.182381629944
• CID: 170328
• PubChem ID: 3078478
• Update Time: 2025-04-19

1H-Pyrazole-1-carboxylicacid, 5-ethyl-4,5-dihydro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-carboxylicacid, 5-ethyl-4,5-dihydro-, methyl ester
• methyl 3-ethyl-3,4-dihydropyrazole-2-carboxylate
• Methyl 4,5-dihydro-5-ethyl-1H-pyrazole-1-carboxylate
• 1H-Pyrazole-1-carboxylic acid, 4,5-dihydro-5-ethyl-, methyl ester
• 1-Methoxycarbonyl-5-ethyl-2-pyrazoline
• methyl 5-ethyl-4,5-dihydro-1H-pyrazole-1-carboxylate
• 121306-81-8
• SCHEMBL9380864
• AKOS006279889
• DTXSID20923767

• Inchi： 1S/C7H12N2O2/c1-3-6-4-5-8-9(6)7(10)11-2/h5-6H,3-4H2,1-2H3
• InChI Key： BHLOOHRJCILVDA-UHFFFAOYSA-N
• SMILES： O(C)C(N1C(CC)CC=N1)=O

Computed Properties

• Exact Mass: 156.08996
• Monoisotopic Mass: 156.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 41.9Ų

Experimental Properties

• Density: 1.16
• Boiling Point: 209.3°C at 760 mmHg
• Flash Point: 80.4°C
• Refractive Index: 1.525
• PSA: 41.9